Cas no 63131-29-3 (Methyl 4-fluorobenzoylacetate)

Methyl 4-fluorobenzoylacetate Properties

Names and Identifiers

• Methyl 4-fluorobenzoylacetate
• 3-(4-FLUORO-PHENYL)-3-OXO-PROPIONIC ACID METHYL ESTER
• 4-FLUOROBENZOYLACETIC ACID METHYL ESTER
• METHYL 3-(4-FLUOROPHENYL)-3-OXOPROPIONATE
• 3-(4-fluorophenyl)-3-oxopropionic aicd methyl ester
• 3-(p-Fluorophenyl)-3-oxopropionic acid methyl ester
• Methyl 3-(4-fluorophenyl)-3-oxopropanoate
• (4-Fluorobenzoyl)acetic Acid Methyl Ester
• 3-(4-Fluorophenyl)-3-oxopropionic Acid Methyl Ester
• Methyl p-fluorobenzoylacetate
• Methyl p-fluorobenzoyl acetate
• methyl 4'-fluorobenzoylacetate
• HGLVYXXPRSNKQN-UHFFFAOYSA-N
• Benzenepropanoic acid, 4-fluoro-beta-oxo-, methyl ester
• Benzenepropanoic acid, 4-fluoro-.beta.-oxo-, methyl ester
• Methyl
• +Expand

• MDL： MFCD00000355
• InChIKey： HGLVYXXPRSNKQN-UHFFFAOYSA-N
• Inchi： 1S/C10H9FO3/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5H,6H2,1H3
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])C(=O)OC([H])([H])[H])=O
• BRN： 3050469

Computed Properties

• Exact Mass: 196.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 196.053572
• Heavy Atom Count: 14
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.57150
• PSA: 43.37000
• Refractive Index: n20/D 1.521(lit.)
• Boiling Point: 91°C/5mmHg(lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Fluids.
• Solubility: Not determined.
• Density: 1.228 g/mL at 25 °C(lit.)

Methyl 4-fluorobenzoylacetate Security Information

• WGK Germany：3
• Safety Term：23-24/25
• Safety Instruction： S23-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

Methyl 4-fluorobenzoylacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters